Cas no 2172251-32-8 (tert-butyl 5-amino-3-cyclohexyl-2-ethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 5-amino-3-cyclohexyl-2-ethylpiperidine-1-carboxylate
• CAS No: 2172251-32-8
• MF: C₁₈H₃₄N₂O₂
• MW: 310.474765300751
• CID: 6289516
• PubChem ID: 165587013
• Update Time: 2025-05-25

tert-butyl 5-amino-3-cyclohexyl-2-ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-3-cyclohexyl-2-ethylpiperidine-1-carboxylate
• EN300-1616201
• 2172251-32-8

• Inchi： 1S/C18H34N2O2/c1-5-16-15(13-9-7-6-8-10-13)11-14(19)12-20(16)17(21)22-18(2,3)4/h13-16H,5-12,19H2,1-4H3
• InChI Key： YDOSSJGBIVOZAK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC(C1CC)C1CCCCC1)N)=O

Computed Properties

• Exact Mass: 310.262028332g/mol
• Monoisotopic Mass: 310.262028332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 5-amino-3-cyclohexyl-2-ethylpiperidine-1-carboxylate

tert-butyl 5-amino-3-cyclohexyl-2-ethylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-amino-3-cyclohexyl-2-ethylpiperidine-1-carboxylate, identified by the CAS number 2172251-32-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and structural versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic methods and optimized reaction conditions. The molecule's structure features a piperidine ring substituted with a tert-butyl group, an amino group, a cyclohexyl group, and an ethyl group. These substituents contribute to the compound's unique physicochemical properties, making it a valuable substrate for further functionalization and exploration in drug discovery.

One of the most promising applications of tert-butyl 5-amino-3-cyclohexyl-2-ethylpiperidine-1-carboxylate lies in its potential as a building block for bioactive molecules. Researchers have demonstrated that the compound can be readily modified to incorporate pharmacophores, enhancing its ability to interact with biological targets such as enzymes and receptors. This adaptability positions it as a key intermediate in the development of novel therapeutic agents.

In addition to its pharmaceutical relevance, this compound has shown promise in materials science. Its rigid structure and substituent diversity make it an attractive candidate for the design of advanced materials, including polymers and nanomaterials. Recent studies have explored its use in self-assembling systems, where it exhibits unique supramolecular interactions that could lead to innovative applications in sensors and drug delivery systems.

The synthesis of tert-butyl 5-amino-3-cyclohexyl-2-ethylpiperidine-1-carboxylate typically involves multi-step processes that combine nucleophilic substitutions, reductions, and coupling reactions. The integration of green chemistry principles has further enhanced the sustainability of these processes, reducing waste and improving efficiency.

In conclusion, tert-butyl 5-amino-3-cyclohexyl-2-ethylpiperidine-1-carboxylate stands out as a versatile compound with vast potential across multiple disciplines. Its structural complexity and functional diversity make it an invaluable tool for researchers aiming to push the boundaries of chemical innovation.